Cas no 1016756-58-3 (4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride)

• Product Name: 4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride
• CAS No: 1016756-58-3
• MF: C₈H₈ClFO₃S
• MW: 238.663723945618
• MDL: MFCD09811071
• CID: 4559173
• PubChem ID: 20120942
• Update Time: 2025-10-16

4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-fluorobenzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 4-ethoxy-3-fluoro-
• 1016756-58-3
• 4-ETHOXY-3-FLUOROBENZENE-1-SULFONYLCHLORIDE
• 4-ethoxy-3-fluorobenzenesulfonyl chloride
• GS3165
• EN300-235019
• AKOS000157969
• F2189-0218
• G72722
• 4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride

• MDL： MFCD09811071
• Inchi： 1S/C8H8ClFO3S/c1-2-13-8-4-3-6(5-7(8)10)14(9,11)12/h3-5H,2H2,1H3
• InChI Key： LYBSIGBOIHWSAN-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(OCC)C(F)=C1

Computed Properties

• Exact Mass: 237.986671g/mol
• Monoisotopic Mass: 237.986671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.66g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride

Introduction to 4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride (CAS No. 1016756-58-3)

4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride (CAS No. 1016756-58-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structural features, including an ethoxy group, a fluorine atom, and a sulfonyl chloride functional group. These characteristics make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The ethoxy group (OCH₂CH₃) is known for its electron-donating properties, which can influence the reactivity and stability of the molecule. The fluorine atom, on the other hand, introduces significant electronic and steric effects, enhancing the compound's biological activity and metabolic stability. The sulfonyl chloride (SO₂Cl) functional group is highly reactive and can participate in a wide range of chemical reactions, such as nucleophilic substitution and sulfonation.

In recent years, 4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of antiviral agents. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported the successful synthesis of a series of 4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride derivatives with potent antiviral activity against influenza A virus. The researchers found that the presence of the ethoxy and fluorine groups significantly enhanced the antiviral efficacy of these compounds.

Beyond antiviral applications, 4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride has also shown promise in the development of anticancer drugs. A research team from the University of California, Los Angeles (UCLA) published a study in *Cancer Research* in 2021, demonstrating that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines. The sulfonyl chloride group played a crucial role in facilitating the formation of covalent bonds with specific protein targets, thereby enhancing the therapeutic potential of these derivatives.

In addition to its pharmaceutical applications, 4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride is also used as an intermediate in the synthesis of agrochemicals and dyes. Its reactivity and functional group versatility make it an attractive choice for chemists working on the development of new compounds with tailored properties. For example, a study published in *Organic & Biomolecular Chemistry* in 2020 described the use of this compound in the synthesis of novel herbicides with improved selectivity and reduced environmental impact.

The synthesis of 4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride typically involves several steps, starting from commercially available starting materials. One common synthetic route involves the reaction of 4-ethoxy-3-fluorobenzenesulfonamide with thionyl chloride to form the desired sulfonyl chloride derivative. This process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to more sustainable and environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

The physical properties of 4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride are well-documented and include its melting point, boiling point, and solubility characteristics. These properties are essential for optimizing its use in various chemical processes and formulations. For instance, its solubility in organic solvents such as dichloromethane and acetone makes it suitable for use in solution-phase synthetic reactions.

In conclusion, 4-Ethoxy-3-fluorobenzene-1-sulfonyl chloride (CAS No. 1016756-58-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, agrochemicals, and fine chemicals. Its unique structural features and reactivity profile make it an invaluable intermediate for researchers and chemists working on the development of new compounds with enhanced biological activity and functional properties. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical science.